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Compound of Interest

Compound Name: Bezisterim

Cat. No.: B1683261

DISCLAIMER: This document provides general guidance on the disposal of Bezisterim (also
known as NE3107 or HE3286). All laboratory personnel must consult their institution's
Environmental Health and Safety (EHS) department for specific protocols and to ensure full
compliance with local, state, and federal regulations.

Bezisterim is an investigational, orally bioavailable small molecule that is currently under
clinical development for neurodegenerative diseases such as Alzheimer's and Parkinson's
disease[1][2][3][4][5]. According to the available Safety Data Sheet (SDS), Bezisterim is not
classified as a hazardous substance or mixture[6]. However, as an investigational drug, all
waste materials containing Bezisterim must be managed with care to ensure the safety of
personnel and the environment.

Personal Protective Equipment (PPE) and Safe Handling

Before beginning any disposal procedure, ensure appropriate personal protective equipment is
worn. Standard laboratory PPE for handling non-hazardous chemical compounds should be
used.

e Standard PPE:
o Safety glasses or goggles

o Lab coat
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o Nitrile gloves

Avoid forming dust or aerosols when handling the solid compound[6]. It is recommended to
handle Bezisterim in a well-ventilated area or a chemical fume hood[6]. In case of contact,
follow the first aid measures outlined in the SDS, which include flushing eyes or rinsing skin
with large amounts of water[6].

Waste Segregation and Disposal Pathways

Proper segregation of waste is critical. The appropriate disposal route depends on the form of
the waste (solid, liquid, contaminated labware) and institutional policies.

Step-by-Step Disposal Protocol:
e Unused or Expired Solid Bezisterim:
o Do not dispose of solid Bezisterim down the drain or in the regular trash.

o Collect all unused or expired solid compound in a clearly labeled, sealed waste container.
The label should include "Bezisterim Waste," the chemical formula (C21H3003), and the
CAS number (1001100-69-1)[4][6].

o Contact your institution's EHS office to arrange for pickup and disposal via incineration
through an approved vendor[7].

e Dilute Aqueous Solutions of Bezisterim:

o While Bezisterim is not classified as hazardous, aqueous solutions should not be
disposed of down the sink unless explicitly permitted by your EHS department.

o Collect dilute agueous waste in a designated, sealed, and clearly labeled container.
o Manage the container as chemical waste for collection by EHS.
o Contaminated Labware and Consumables:

o Sharps: All contaminated sharps (needles, syringes, scalpels, glass pipettes) must be
placed in a designated sharps container immediately after use.
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o Non-Sharps: Disposable items such as gloves, pipette tips, and empty vials that have
come into contact with Bezisterim should be collected in a designated "chemotoxic" or
"biohazard" waste container destined for incineration[7]. This prevents the entry of the
investigational compound into landfills.

o Reusable Glassware: Decontaminate reusable glassware by rinsing with a suitable solvent
(e.q., 70% ethanol) to remove any residual compound. Collect the initial rinsate in the
appropriate chemical waste container. After decontamination, the glassware can be
washed using standard laboratory procedures.

Spill Management

In the event of a spill of solid Bezisterim or a solution containing it:
o Evacuate and restrict access to the affected area.

e Wearing appropriate PPE, gently cover the spill with an absorbent material to avoid raising
dust.

» For liquid spills, absorb the material with a chemical spill pad or other inert absorbent.

o Carefully collect the absorbed material and any contaminated debris into a sealed waste
container.

o Label the container as "Bezisterim Spill Debris" and arrange for disposal through your EHS
office.

o Clean the spill area with a suitable decontamination solution (e.g., 70% ethanol), followed by
soap and water.

Quantitative Data for Bezisterim Disposal

The following table summarizes key quantitative information relevant to the handling and
disposal of Bezisterim.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1683261?utm_src=pdf-body
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.benchchem.com/product/b1683261?utm_src=pdf-body
https://www.benchchem.com/product/b1683261?utm_src=pdf-body
https://www.benchchem.com/product/b1683261?utm_src=pdf-body
https://www.benchchem.com/product/b1683261?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683261?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Parameter Value Source/Recommendation
Molecular Formula C21H3003 [6]
Molecular Weight 330.46 g/mol [41[6]
CAS Number 1001100-69-1 [4][6]
o Not a hazardous substance or
Hazard Classification ] [6]
mixture

4°C, sealed, away from
Recommended Storage ) [6]
moisture

) Incineration via approved
Waste Disposal Route [7]
vendor

Decontamination Solution 70% Ethanol (Recommended) General Laboratory Practice

Experimental Protocols Cited

While specific experimental protocols for the disposal of Bezisterim are not detailed in the
provided search results, the general guidelines for the disposal of non-hazardous
investigational drugs form the basis of the procedures outlined above[7][8][9]. The core
principle is to manage the waste through a licensed disposal vendor to ensure its complete
destruction via incineration, thereby preventing its release into the environment[7].

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Bezisterim waste in a laboratory setting.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://file.medchemexpress.com/batch_PDF/HY-108039/Bezisterim-SDS-MedChemExpress.pdf
https://en.wikipedia.org/wiki/Bezisterim
https://file.medchemexpress.com/batch_PDF/HY-108039/Bezisterim-SDS-MedChemExpress.pdf
https://en.wikipedia.org/wiki/Bezisterim
https://file.medchemexpress.com/batch_PDF/HY-108039/Bezisterim-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-108039/Bezisterim-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-108039/Bezisterim-SDS-MedChemExpress.pdf
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.benchchem.com/product/b1683261?utm_src=pdf-body
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.fda.gov/files/about%20fda/published/How-to-Dispose-of-Unused-Medicines-(PDF).pdf
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.benchchem.com/product/b1683261?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683261?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE O ey &

Bezisterim Waste Generated

Identify Waste Type

Consumable

Solid Bezisterim Aqueous Bezisterim Contaminated
(Unused/Expired)

Solution Consumables

Is it a Sharp?

Collect in Labeled Collect in Labeled
Solid Waste Container Aqueous Waste Container

Dispose in Sharps Dispose in Labeled
Container Chemotoxic Waste Bin

Arrange for EHS Pickup
(Incineration)

Click to download full resolution via product page

Caption: Workflow for Segregation and Disposal of Bezisterim Waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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